3-Ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide
Overview
Description
Scientific Research Applications
Drug Development
The unique structure of 3-Ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide makes it a valuable compound in drug development. Its incorporation into pharmaceuticals can enhance the efficacy and stability of drugs. For instance, the trifluoromethyl group is known to improve the metabolic stability of drugs, making this compound a potential candidate for creating more durable medications .
Catalysis
In the field of catalysis, this compound can be utilized as a building block for synthesizing chiral catalysts. The presence of the trifluoromethyl group can impart unique electronic and steric properties, which are beneficial in asymmetric synthesis . This can lead to the development of novel catalytic systems that can be used in a variety of chemical reactions.
Material Synthesis
3-Ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide: can serve as a precursor for the synthesis of advanced materials. Its robust structure can be incorporated into polymers to enhance their properties, such as thermal stability and chemical resistance . This makes it an important compound in the creation of new materials with specialized applications.
Neuroprotective Agents
Due to its structural similarity to certain neuroprotective agents, 3-Ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide could be explored for its potential use in treating neurological disorders. It may serve as a lead compound for developing treatments for diseases like Alzheimer’s or Parkinson’s .
properties
IUPAC Name |
3-ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3N3O/c1-2-14-6(7(8,9)10)3-13(4-6)5(11)12/h2-4H2,1H3,(H3,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIWCEGSOUHCGAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CN(C1)C(=N)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-3-(trifluoromethyl)azetidine-1-carboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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